Cas no 444-31-5 (2-methylbenzene-1-sulfonyl fluoride)

• Product Name: 2-methylbenzene-1-sulfonyl fluoride
• CAS No: 444-31-5
• MF: C₇H₇FO₂S
• MW: 174.192684412003
• MDL: MFCD20483923
• CID: 929502
• PubChem ID: 292589
• Update Time: 2025-04-19

2-methylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-methylbenzenesulfonyl fluoride
• 2-methyl-benzenesulfonyl fluoride
• 2-methylphenylsulfonyl fluoride
• AC1L6IBL
• AC1Q6YNK
• AG-F-56003
• AR-1K9279
• CTK1D7619
• NSC158422
• o-toluenesulfonyl fluoride
• phenylmethylsulfonyl fluoride
• toluene-2-sulfonyl fluoride
• Toluol-2-sulfonylfluorid
•  
• 2-methylbenzene-1-sulfonyl fluoride
• SCHEMBL322867
• DTXSID20303464
• Z1486020661
• SAERAINFZWAKGQ-UHFFFAOYSA-N
• BS-52550
• TOLUENESULFONYL FLUORIDE
• NSC-158422
• EN300-224413
• G29627
• 2-methylbenzenesulfonylfluoride
• 2-Methylbenzenesulfonyl fluoride, 95%
• 444-31-5

• MDL： MFCD20483923
• Inchi： 1S/C7H7FO2S/c1-6-4-2-3-5-7(6)11(8,9)10/h2-5H,1H3
• InChI Key： SAERAINFZWAKGQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C)(=O)(=O)F

Computed Properties

• Exact Mass: 174.01511
• Monoisotopic Mass: 174.01507880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds